Cas no 1157596-00-3 (Benzenamine, 2-bromo-N-(2-methylpropyl)-4-nitro-)

• Product Name: Benzenamine, 2-bromo-N-(2-methylpropyl)-4-nitro-
• CAS No: 1157596-00-3
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 5157230
• Update Time: 2026-03-04

Benzenamine, 2-bromo-N-(2-methylpropyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-N-(2-methylpropyl)-4-nitro-
• 2-Bromo-N-isobutyl-4-nitroaniline

• Inchi： 1S/C10H13BrN2O2/c1-7(2)6-12-10-4-3-8(13(14)15)5-9(10)11/h3-5,7,12H,6H2,1-2H3
• InChI Key： GBTBBDVGUBCAIL-UHFFFAOYSA-N
• SMILES： C1(NCC(C)C)=CC=C([N+]([O-])=O)C=C1Br

Additional information on Benzenamine, 2-bromo-N-(2-methylpropyl)-4-nitro-

Recent Advances in the Study of Benzenamine, 2-bromo-N-(2-methylpropyl)-4-nitro- (CAS: 1157596-00-3)

Benzenamine, 2-bromo-N-(2-methylpropyl)-4-nitro- (CAS: 1157596-00-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of biologically active molecules. Researchers have reported that 1157596-00-3 exhibits unique reactivity due to the presence of both bromo and nitro functional groups, making it a versatile precursor for the development of pharmacophores. Recent studies have demonstrated its utility in the synthesis of compounds with potential anti-inflammatory and anticancer properties, highlighting its importance in medicinal chemistry.

In addition to its synthetic applications, recent research has also explored the biological activities of Benzenamine, 2-bromo-N-(2-methylpropyl)-4-nitro-. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest that further optimization of the compound's structure could lead to the development of new anti-inflammatory drugs with improved efficacy and safety profiles.

Another notable area of research involves the use of 1157596-00-3 in the development of fluorescent probes for biological imaging. The nitro group in the compound has been exploited to design probes that can selectively bind to specific cellular targets, enabling researchers to visualize and study biological processes in real-time. This application has significant implications for both basic research and clinical diagnostics, offering new tools for understanding disease mechanisms and monitoring therapeutic responses.

Despite these promising findings, challenges remain in the practical application of Benzenamine, 2-bromo-N-(2-methylpropyl)-4-nitro-. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Recent studies have begun to explore strategies for improving the compound's pharmacokinetic properties, including the development of prodrugs and the use of nanotechnology-based delivery systems.

In conclusion, the latest research on 1157596-00-3 underscores its potential as a valuable tool in chemical biology and drug discovery. Its unique chemical properties and biological activities make it a promising candidate for the development of new therapeutic agents and diagnostic tools. Future studies should focus on optimizing its structure and addressing current limitations to fully realize its potential in biomedical applications.